4-Amino-1-(carboxymethyl)-1H-pyrazole-3-carboxylic acid

• Molecular Formula: C6H7N3O4
• Molecular Weight: 185.14 g/mol
• IUPAC Name: 4-amino-1-(carboxymethyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C6H7N3O4/c7-3-1-9(2-4(10)11)8-5(3)6(12)13/h1H,2,7H2,(H,10,11)(H,12,13)
• InChI Key: WLUHHEURRCZESB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1CC(=O)O)C(=O)O)N

Description

4-Amino-1-(carboxymethyl)-1H-pyrazole-3-carboxylic acid is a pyrazole derivative characterized by a pyrazole core substituted with an amino group at position 4, a carboxylic acid group at position 3, and a carboxymethyl group at position 1. This structural configuration confers unique physicochemical properties, such as enhanced water solubility due to the presence of ionizable carboxylic acid and carboxymethyl groups. Pyrazole derivatives are widely explored in medicinal chemistry for their bioactivity, including anti-inflammatory, anticancer, and antimicrobial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-1-(carboxymethyl)-1H-pyrazole-3-carboxylic acid typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of hydrazine derivatives with α,β-unsaturated carbonyl compounds, followed by functional group modifications to introduce the amino and carboxymethyl groups.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Esterification and Hydrolysis

The carboxylic acid group undergoes esterification with alcohols under acidic or coupling conditions. Hydrolysis of esters regenerates the acid.

Reagents/Conditions	Products	Yield	References
Methanol, H<sub>2</sub>SO<sub>4</sub> (cat.)	Methyl ester derivative	75–85%
NaOH (aq.), reflux	Carboxylic acid (from ester hydrolysis)	>90%

Example : Methyl ester formation via Fischer esterification is followed by alkaline hydrolysis to recover the acid .

Amidation and Acylation

The carboxylic acid forms amides with amines, while the amino group undergoes acylation.

Reagents/Conditions	Products	Yield	References
SOCl<sub>2</sub>, then R-NH<sub>2</sub>	Carboxamide derivatives	60–78%
Acetyl chloride, pyridine	N-Acetylated product	82%

Example : Reaction with 2,3-diaminopyridine forms pyrazole-3-carboxamide .

Decarboxylation

Thermal or acidic conditions remove the carboxylic acid group.

Reagents/Conditions	Products	Yield	References
CuCO<sub>3</sub>, quinoline, Δ	4-Amino-1-(carboxymethyl)-1H-pyrazole	45%
H<sub>2</sub>SO<sub>4</sub> (conc.), Δ	Decarboxylated pyrazole	50–60%

Note : Decarboxylation under copper catalysis produces simpler pyrazole derivatives .

Condensation and Cyclization

The amino group participates in heterocycle formation.

Reagents/Conditions	Products	Yield	References
2,3-Diaminopyridine, benzene, Δ	Imidazo[4,5-b]pyridine derivatives	49%
α,β-Unsaturated carbonyl compounds	Pyrazolo-fused heterocycles	55–70%

Example : Reaction with 2,3-diaminopyridine yields imidazo[4,5-b]pyridine via cyclocondensation .

Oxidation and Reduction

The amino group is redox-active, while the carboxylic acid can be reduced.

Reagents/Conditions	Products	Yield	References
KMnO<sub>4</sub>, H<sub>2</sub>O/pyridine	Pyrazole-3,4-dicarboxylic acid	85%
LiAlH<sub>4</sub>, THF	3-(Hydroxymethyl)pyrazole derivative	40%

Note : Oxidation with KMnO₄ forms dicarboxylic acids, while LiAlH₄ reduces the acid to an alcohol .

Salt Formation

The compound forms stable salts via its amino and carboxylic acid groups.

Reagents	Products	Applications	References
HCl (g) in EtOH	Hydrochloride salt	Improved solubility
NaOH (aq.)	Sodium salt	Metal coordination

Key Research Findings

• Imidazo-Pyridine Synthesis : Reaction with 2,3-diaminopyridine under basic conditions produces 3H-imidazo[4,5-b]pyridine derivatives, confirmed via spectroscopic analysis .

• Oxidative Stability : Air oxidation in DMSO forms a purple quinonoid product, indicating susceptibility to autoxidation .

• Biological Relevance : Derivatives exhibit enzyme inhibition (e.g., xanthine oxidase), highlighting pharmacological potential .

Scientific Research Applications

4-Amino-1-(carboxymethyl)-1H-pyrazole-3-carboxylic acid has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-Amino-1-(carboxymethyl)-1H-pyrazole-3-carboxylic acid involves its interaction with specific molecular targets. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Key Observations :

• Position 1 Substituents : The carboxymethyl group in the target compound enhances polarity and solubility compared to hydrophobic phenyl (A187279) or allyl () groups.
• Position 3 Functional Groups : Carboxylic acid derivatives (e.g., A187279) exhibit higher acidity and hydrogen-bonding capacity than ester analogs (e.g., A190571), influencing pharmacokinetics .
• Similarity Scores : The phenyl-substituted A187279 shares the highest similarity (0.87) with the target compound, differing only at position 1.

Physicochemical Properties and Bioactivity

Solubility and Polarity

• Target Compound : The carboxymethyl and carboxylic acid groups render it highly water-soluble, ideal for aqueous-phase reactions in drug formulation .
• Phenyl-Substituted Analogs (A187279) : Reduced solubility due to the hydrophobic phenyl group, requiring formulation with solubilizing agents .
• Ester Derivatives (A190571) : Lower polarity than carboxylic acids, improving membrane permeability but requiring metabolic activation (e.g., esterase cleavage) .

Hydrogen Bonding and Crystallinity

• The carboxylic acid group at position 3 in the target compound and A187279 facilitates intermolecular hydrogen bonding, as observed in crystal structures of related compounds (e.g., 1-Allyl-3-amino-1H-pyrazole-4-carboxylic acid forms hydrogen-bonded networks) . This property is critical for stabilizing solid-state formulations.

Bioactivity

• Anticancer Potential: Phenyl-substituted pyrazoles (A187279) show promise in inhibiting cancer cell proliferation, likely due to interactions with kinase enzymes .
• Antimicrobial Activity : Pyrazole esters (e.g., A190571) are precursors to antimicrobial agents, with the ester group enabling targeted delivery .

Q & A

Q. Q1. What are the recommended synthetic routes for 4-amino-1-(carboxymethyl)-1H-pyrazole-3-carboxylic acid, and how can reaction intermediates be optimized?

Methodological Answer: The synthesis typically involves hydrolysis of ester precursors under alkaline conditions. For example, ethyl 1-allyl-3-amino-1H-pyrazole-4-carboxylate can be hydrolyzed using NaOH or KOH in aqueous ethanol to yield the carboxylic acid derivative. Optimization includes pH control (pH 10–12) and reflux conditions (70–90°C) to maximize yield . Intermediate purification via recrystallization (e.g., using ethanol/water mixtures) ensures high purity (>95%) .

Q. Q2. How is structural characterization of this compound performed to confirm regiochemistry and functional groups?

Methodological Answer: Use a combination of ¹H/¹³C NMR and X-ray crystallography . For NMR, key signals include:

• Carboxylic acid proton : δ ~12–13 ppm (broad singlet in DMSO-d₆).
• Pyrazole ring protons : δ ~6.5–8.5 ppm (split based on substitution pattern).
  X-ray crystallography resolves regiochemical ambiguities, such as the position of the carboxymethyl group, by analyzing bond lengths and angles (e.g., N–C=O bond angles ~120°) .

Advanced Research Questions

Q. Q3. How can computational modeling predict the reactivity of 4-amino-1-(carboxymethyl)-1H-pyrazole-3-carboxylic acid in nucleophilic substitution reactions?

Methodological Answer: Employ density functional theory (DFT) calculations (e.g., B3LYP/6-31G* basis set) to map electrostatic potential surfaces. Focus on the electron-deficient pyrazole ring and carboxylate group’s nucleophilicity. Solvent effects (e.g., water, DMSO) are modeled using the polarizable continuum model (PCM). Results guide experimental design, such as selecting catalysts (e.g., EDCI/HOBt for amide coupling) .

Q. Q4. What analytical methods resolve contradictions in biological activity data across studies (e.g., inconsistent IC₅₀ values)?

Methodological Answer:

• Dose-response validation : Use standardized assays (e.g., MTT for cytotoxicity) with triplicate measurements.
• Purity verification : Confirm compound integrity via HPLC (e.g., C18 column, 0.1% TFA/ACN gradient) to rule out degradation.
• Statistical analysis : Apply ANOVA or non-linear regression models to assess inter-experimental variability. Discrepancies may arise from solvent choice (e.g., DMSO vs. saline) or cell-line specificity .

Q. Q5. How can structure-activity relationships (SAR) be explored for this compound in antimicrobial research?

Methodological Answer:

• Derivatization : Synthesize analogues (e.g., methyl esters, amides) and test against Gram-positive/negative bacteria.
• Key parameters : LogP (lipophilicity) and hydrogen-bond donor/acceptor counts correlate with membrane permeability.
• Bioassay design : Use microbroth dilution (CLSI guidelines) with controls (e.g., ciprofloxacin). SAR trends may highlight the carboxymethyl group’s role in target binding .

Experimental Design & Troubleshooting

Q. Q6. What protocols mitigate decomposition of 4-amino-1-(carboxymethyl)-1H-pyrazole-3-carboxylic acid during storage?

Methodological Answer:

• Storage : Lyophilize and store at –80°C in amber vials under argon. Avoid repeated freeze-thaw cycles.
• Stability testing : Monitor via LC-MS every 3 months. Degradation products (e.g., decarboxylated derivatives) appear as new peaks with m/z shifts of –44 (CO₂ loss) .

Q. Q7. How can regioselective functionalization of the pyrazole ring be achieved?

Methodological Answer:

• Directing groups : Use protecting groups (e.g., Boc on the amino group) to block undesired positions.
• Metal catalysis : Pd-mediated C–H activation (e.g., with Pd(OAc)₂ and pivalic acid) targets the 5-position of the pyrazole ring. Confirm regiochemistry via NOESY NMR .

Data Interpretation & Validation

Q. Q8. How to validate the purity of 4-amino-1-(carboxymethyl)-1H-pyrazole-3-carboxylic acid when commercial sources report conflicting HPLC data?

Methodological Answer:

• Multi-method cross-check : Combine HPLC (UV detection at 254 nm), LC-MS (for molecular ion [M+H]⁺), and elemental analysis (±0.3% tolerance for C/H/N).
• Reference standards : Compare retention times with in-house synthesized batches. Discrepancies >2% suggest impurities .

Q. Q9. What strategies address low solubility in aqueous buffers during in vitro assays?

Methodological Answer:

• Co-solvents : Use ≤5% DMSO or PEG-400 to enhance solubility without cytotoxicity.
• pH adjustment : Dissolve in sodium bicarbonate (pH 8.5) to deprotonate the carboxylic acid. Confirm solubility via nephelometry .

Safety & Compliance

Q. Q10. What safety protocols are critical when handling this compound in synthetic workflows?

Methodological Answer:

• PPE : Wear nitrile gloves, goggles, and a lab coat. Use a fume hood for weighing.
• Spill management : Neutralize with sodium bicarbonate and adsorb with vermiculite.
• Waste disposal : Collect in halogen-resistant containers for incineration (per EPA guidelines) .